Cas no 97890-09-0 (1,1-Diethoxy-7-methoxy-3,7-dimethyloctane)

97890-09-0 structure
Product name:1,1-Diethoxy-7-methoxy-3,7-dimethyloctane
1,1-Diethoxy-7-methoxy-3,7-dimethyloctane Chemical and Physical Properties
Names and Identifiers
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- 1,1-Diethoxy-7-methoxy-3,7-dimethyloctane
- EINECS 308-188-9
- NS00066507
- DTXSID50913555
- 97890-09-0
-
- Inchi: InChI=1S/C15H32O3/c1-7-17-14(18-8-2)12-13(3)10-9-11-15(4,5)16-6/h13-14H,7-12H2,1-6H3
- InChI Key: COYJTQAUBRDBJL-UHFFFAOYSA-N
- SMILES: CCOC(CC(C)CCCC(C)(C)OC)OCC
Computed Properties
- Exact Mass: 260.235
- Monoisotopic Mass: 260.235
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 11
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
- Tautomer Count: nothing
- Surface Charge: 0
- XLogP3: 3.7
Experimental Properties
- Density: 0.879
- Boiling Point: 308.2°Cat760mmHg
- Flash Point: 116.7°C
- Refractive Index: 1.431
1,1-Diethoxy-7-methoxy-3,7-dimethyloctane Related Literature
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Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
-
Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
-
Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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